Rubiginone B2
Rubiginone B2
Brand Name:
Vulcanchem
CAS No.:
130548-10-6
VCID:
VC0027694
InChI:
InChI=1S/C20H16O4/c1-10-8-11-6-7-13-18(16(11)14(21)9-10)20(23)12-4-3-5-15(24-2)17(12)19(13)22/h3-7,10H,8-9H2,1-2H3/t10-/m0/s1
SMILES:
CC1CC2=C(C(=O)C1)C3=C(C=C2)C(=O)C4=C(C3=O)C=CC=C4OC
Molecular Formula:
C20H16O4
Molecular Weight:
320.3 g/mol
Rubiginone B2
CAS No.: 130548-10-6
Reference Standards
VCID: VC0027694
Molecular Formula: C20H16O4
Molecular Weight: 320.3 g/mol
| CAS No. | 130548-10-6 |
|---|---|
| Product Name | Rubiginone B2 |
| Molecular Formula | C20H16O4 |
| Molecular Weight | 320.3 g/mol |
| IUPAC Name | (3S)-8-methoxy-3-methyl-3,4-dihydro-2H-benzo[a]anthracene-1,7,12-trione |
| Standard InChI | InChI=1S/C20H16O4/c1-10-8-11-6-7-13-18(16(11)14(21)9-10)20(23)12-4-3-5-15(24-2)17(12)19(13)22/h3-7,10H,8-9H2,1-2H3/t10-/m0/s1 |
| Standard InChIKey | ZUCWNLVDTXGGSU-JTQLQIEISA-N |
| Isomeric SMILES | C[C@H]1CC2=C(C(=O)C1)C3=C(C=C2)C(=O)C4=C(C3=O)C=CC=C4OC |
| SMILES | CC1CC2=C(C(=O)C1)C3=C(C=C2)C(=O)C4=C(C3=O)C=CC=C4OC |
| Canonical SMILES | CC1CC2=C(C(=O)C1)C3=C(C=C2)C(=O)C4=C(C3=O)C=CC=C4OC |
| Synonyms | (3S)-3,4-Dihydro-8-methoxy-3-methylbenz[a]anthracene-1,7,12(2H)-trione;_x000B_(+)-Rubiginone B2 |
| PubChem Compound | 10958178 |
| Last Modified | Nov 11 2021 |
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